Cas no 2137733-45-8 (5-Azaspiro[2.5]octane-6-methanamine)
5-Azaspiro[2.5]octane-6-methanamine Chemical and Physical Properties
Names and Identifiers
-
- 5-Azaspiro[2.5]octane-6-methanamine
-
- Inchi: 1S/C8H16N2/c9-5-7-1-2-8(3-4-8)6-10-7/h7,10H,1-6,9H2
- InChI Key: CLBOMUOBNUMEHT-UHFFFAOYSA-N
- SMILES: C1C2(CCC(CN)NC2)C1
5-Azaspiro[2.5]octane-6-methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-372834-0.05g |
{5-azaspiro[2.5]octan-6-yl}methanamine |
2137733-45-8 | 0.05g |
$1320.0 | 2023-03-02 | ||
| Enamine | EN300-372834-0.1g |
{5-azaspiro[2.5]octan-6-yl}methanamine |
2137733-45-8 | 0.1g |
$1384.0 | 2023-03-02 | ||
| Enamine | EN300-372834-0.25g |
{5-azaspiro[2.5]octan-6-yl}methanamine |
2137733-45-8 | 0.25g |
$1447.0 | 2023-03-02 | ||
| Enamine | EN300-372834-0.5g |
{5-azaspiro[2.5]octan-6-yl}methanamine |
2137733-45-8 | 0.5g |
$1509.0 | 2023-03-02 | ||
| Enamine | EN300-372834-1.0g |
{5-azaspiro[2.5]octan-6-yl}methanamine |
2137733-45-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-372834-2.5g |
{5-azaspiro[2.5]octan-6-yl}methanamine |
2137733-45-8 | 2.5g |
$3080.0 | 2023-03-02 | ||
| Enamine | EN300-372834-5.0g |
{5-azaspiro[2.5]octan-6-yl}methanamine |
2137733-45-8 | 5.0g |
$4557.0 | 2023-03-02 | ||
| Enamine | EN300-372834-10.0g |
{5-azaspiro[2.5]octan-6-yl}methanamine |
2137733-45-8 | 10.0g |
$6758.0 | 2023-03-02 |
5-Azaspiro[2.5]octane-6-methanamine Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 5-Azaspiro[2.5]octane-6-methanamine
Introduction to 5-Azaspiro[2.5]octane-6-methanamine (CAS No. 2137733-45-8)
5-Azaspiro[2.5]octane-6-methanamine, identified by the chemical identifier CAS No. 2137733-45-8, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The spirocyclic framework, characterized by a nitrogen-containing heterocycle linked to a cycloalkane system, presents a versatile scaffold for modulating biological targets.
The compound’s structure, featuring a nitrogen atom integrated into a spirocyclic arrangement with an eight-membered ring, offers distinct advantages in terms of metabolic stability and binding affinity. These features make it a promising candidate for further exploration in the design of novel therapeutic agents. The presence of the amine functional group at the sixth position of the spirocyclic system further enhances its potential as a pharmacophore, enabling interactions with various biological receptors and enzymes.
In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high selectivity and potency in biological assays. Studies have demonstrated that spirocycles can adopt multiple conformations, which allows them to fit snugly into binding pockets of target proteins. This conformational flexibility is particularly valuable in drug design, as it can improve the affinity and selectivity of potential drug candidates.
Research published in leading journals has highlighted the pharmacological significance of 5-Azaspiro[2.5]octane-6-methanamine. For instance, investigations have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in inflammatory and neurological disorders. The nitrogen-containing spirocycle has been found to interact with specific residues in the active sites of these enzymes, leading to reduced enzyme activity and potentially alleviating symptoms associated with related pathologies.
The synthesis of 5-Azaspiro[2.5]octane-6-methanamine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The construction of the spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advanced methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve the desired stereoselectivity. These synthetic strategies not only underscore the compound’s complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.
The pharmacokinetic profile of 5-Azaspiro[2.5]octane-6-methanamine is another critical aspect that has been thoroughly examined. Preclinical studies indicate that this compound exhibits favorable bioavailability and metabolic stability, suggesting its potential for therapeutic use. Additionally, its low toxicity profile observed in animal models further supports its viability as a lead compound for drug development. These findings are crucial for advancing towards clinical trials and evaluating its efficacy in human populations.
The versatility of 5-Azaspiro[2.5]octane-6-methanamine as a scaffold for drug discovery is evident from its diverse range of derivatives that have been explored. By modifying various functional groups within its structure, researchers have generated libraries of compounds with tailored biological activities. This approach underscores the importance of structural diversity in medicinal chemistry and highlights how modifications can fine-tune pharmacological properties.
Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 5-Azaspiro[2.5]octane-6-methanamine. Molecular modeling techniques allow researchers to predict binding interactions between the compound and biological targets with high accuracy. These predictions guide experimental efforts by identifying promising derivatives for synthesis and optimization. Such integrative approaches combining experimental chemistry with computational modeling are essential for efficiently navigating the complex landscape of drug discovery.
The potential applications of 5-Azaspiro[2.5]octane-6-methanamine extend beyond traditional therapeutic areas. Emerging research suggests its utility in developing novel materials with unique properties, such as liquid crystals or functional polymers. The spirocyclic structure’s ability to exhibit specific conformational preferences makes it an attractive candidate for designing materials with tailored mechanical or optical characteristics.
In conclusion, 5-Azaspiro[2.5]octane-6-methanamine (CAS No. 2137733-45-8) represents a fascinating compound with significant potential in both pharmaceuticals and materials science. Its unique structural features, coupled with promising preclinical data, position it as a valuable asset for ongoing research efforts. As scientific understanding continues to evolve, further exploration into this compound’s applications is anticipated to yield groundbreaking advancements across multiple disciplines.
2137733-45-8 (5-Azaspiro[2.5]octane-6-methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)